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Compound of Interest

Compound Name: 1-Methylimidazolidine-2-thione

Cat. No.: B080569 Get Quote

Anwendungs- und Protokollhinweise: Derivatisierung von 1-Methylimidazolidin-2-thion für

analytische Zwecke

Anwendungsgebiet: Diese Unterlagen beschreiben ein detailliertes Protokoll für die quantitative

Analyse von 1-Methylimidazolidin-2-thion in biologischen Matrices mittels

Gaschromatographie-Massenspektrometrie (GC-MS). Die Methode beinhaltet einen

Derivatisierungsschritt zur Verbesserung der Flüchtigkeit und der chromatographischen

Eigenschaften des Analyten.

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einleitung
1-Methylimidazolidin-2-thion, auch bekannt als Methimazol, ist eine Thionamid-Verbindung, die

aufgrund ihrer pharmakologischen Eigenschaften von großem Interesse ist. Eine genaue und

empfindliche Quantifizierung dieser Verbindung in biologischen Proben wie Plasma oder Urin

ist für pharmakokinetische Studien, die Überwachung von Medikamentenspiegeln und

toxikologische Bewertungen unerlässlich. Die direkte Analyse von 1-Methylimidazolidin-2-thion

mittels GC-MS ist aufgrund seiner Polarität und geringen Flüchtigkeit eine Herausforderung.

Die chemische Derivatisierung ist ein entscheidender Schritt, um diese Einschränkungen zu

überwinden, indem der polare Thiol-Anteil in ein weniger polares, flüchtigeres und thermisch

stabileres Derivat umgewandelt wird.
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Dieses Protokoll beschreibt die Derivatisierung von 1-Methylimidazolidin-2-thion unter

Verwendung von Pentafluorbenzylbromid (PFBBr), gefolgt von der quantitativen Analyse

mittels GC-MS. Die Verwendung eines stabil-isotopenmarkierten internen Standards, wie z.B.

1-(Trideuteriomethyl)imidazolidin-2-thion (Methimazol-d3), wird zur Gewährleistung hoher

Genauigkeit und Präzision dringend empfohlen.

Zusammenfassung der quantitativen Daten
Die folgende Tabelle fasst die erwarteten Leistungsdaten der Methode für die GC-MS-Analyse

von 1-Methylimidazolidin-2-thion nach der PFBBr-Derivatisierung zusammen. Diese Daten

basieren auf validierten Methoden für strukturell sehr ähnliche Verbindungen und dienen als

Richtwerte für die Methodenvalidierung.

Parameter Erwarteter Wert Anmerkungen

Quantifizierungsgrenze (LOQ) 1 - 5 ng/mL

Abhängig von der Matrix und

der Empfindlichkeit des

Instruments.

Nachweisgrenze (LOD) 0.3 - 1.5 ng/mL Typischerweise 1/3 des LOQ.

Linearer Bereich 1 - 1000 ng/mL

Erfordert eine

Kalibrierungskurve mit

mindestens 6 Punkten.

Korrelationskoeffizient (r²) > 0.995
Zeigt eine ausgezeichnete

Linearität der Kalibrierung an.

Wiederfindung (%) 85 - 115 %
Bestimmt durch Aufstockung

von Proben vor der Extraktion.

Präzision (RSD %) < 15 %
Intra- und Inter-Assay-

Präzision.

Selektivität Hoch

Keine signifikanten

Interferenzen an der

Retentionszeit des Analyten.
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Benötigte Materialien und Reagenzien
1-Methylimidazolidin-2-thion (Reinheit ≥98%)

1-(Trideuteriomethyl)imidazolidin-2-thion (Methimazol-d3, isotopische Reinheit ≥98%) als

interner Standard (IS)

Pentafluorbenzylbromid (PFBBr) Lösung (10% in Aceton, w/v)

Kaliumcarbonat (K₂CO₃)

Ethylacetat (HPLC-Qualität)

Hexan (HPLC-Qualität)

Methanol (HPLC-Qualität)

Deionisiertes Wasser

Biologische Matrix (z.B. Plasma, Urin)

Glaswaren: Schraubdeckelfläschchen (2 mL und 4 mL), Messkolben, Pipetten

Vortexmischer

Zentrifuge

Heizblock oder Wasserbad

Stickstoff-Evaporator

Vorbereitung der Standardlösungen
Stammlösung 1-Methylimidazolidin-2-thion (1 mg/mL): 10 mg 1-Methylimidazolidin-2-thion

genau einwiegen und in 10 mL Methanol lösen.

Stammlösung Interner Standard (1 mg/mL): 10 mg 1-(Trideuteriomethyl)imidazolidin-2-thion

genau einwiegen und in 10 mL Methanol lösen.
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Arbeitsstandardlösungen: Eine Reihe von Arbeitsstandardlösungen durch serielle

Verdünnung der Stammlösung von 1-Methylimidazolidin-2-thion mit Methanol herstellen, um

Konzentrationen im Bereich von 1 ng/mL bis 1000 ng/mL zu erhalten.

Arbeitslösung Interner Standard (100 ng/mL): Die Stammlösung des internen Standards mit

Methanol auf eine Endkonzentration von 100 ng/mL verdünnen.

Probenvorbereitung und Derivatisierung
Probenahme: 500 µL der biologischen Matrix (Plasma, Urin, etc.) in ein 4-mL-

Schraubdeckelfläschchen geben.

Zugabe des internen Standards: 50 µL der 100 ng/mL Arbeitslösung des internen Standards

zu jeder Probe, jedem Kalibrator und jeder Qualitätskontrollprobe (QC) hinzufügen.

Proteinfällung (für Plasmaproben): 1 mL kaltes Acetonitril zur Plasmaprobe geben, 1 Minute

vortexen und bei 10.000 rpm für 10 Minuten zentrifugieren, um Proteine auszufällen. Den

Überstand in ein sauberes Röhrchen überführen.

pH-Einstellung: 100 µL einer 1 M Kaliumcarbonatlösung zur Probe geben, um den pH-Wert

auf ca. 9-10 zu erhöhen.

Derivatisierungsreaktion: 100 µL der 10%igen PFBBr-Lösung in jedes Röhrchen geben. Die

Fläschchen fest verschließen und 30 Sekunden vortexen.

Inkubation: Die Reaktionsmischung bei 60°C für 60 Minuten in einem Heizblock oder

Wasserbad inkubieren.

Extraktion: Nach dem Abkühlen auf Raumtemperatur 1 mL Hexan zur Reaktionsmischung

geben. 2 Minuten kräftig vortexen, um das derivatisierte 1-Methylimidazolidin-2-thion zu

extrahieren.

Phasentrennung: Bei 3.000 rpm für 5 Minuten zentrifugieren, um die organische und die

wässrige Phase zu trennen.

Probensammlung: Die obere organische Schicht (Hexan) vorsichtig in ein sauberes 2-mL-

Fläschchen überführen.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verdampfen: Den Hexanextrakt unter einem leichten Stickstoffstrom bei Raumtemperatur zur

Trockne eindampfen.

Rekonstitution: Den getrockneten Rückstand in 100 µL Ethylacetat für die GC-MS-Analyse

rekonstituieren.

GC-MS Analyse
Gaschromatograph: Agilent 7890B GC oder Äquivalent

Massenspektrometer: Agilent 5977A MSD oder Äquivalent

Säule: HP-5ms (30 m x 0.25 mm ID, 0.25 µm Filmdicke) oder äquivalente 5% Phenyl-

methylpolysiloxan-Säule

Injektor-Temperatur: 250°C

Injektionsvolumen: 1 µL (splitless)

Trägergas: Helium bei einer konstanten Flussrate von 1.0 mL/min

Ofentemperaturprogramm:

Anfangstemperatur: 80°C, Haltezeit 1 Minute

Rampe 1: 20°C/min bis 280°C

Haltezeit: 5 Minuten bei 280°C

Transferlinien-Temperatur: 280°C

Ionenquellentemperatur: 230°C

Quadrupoltemperatur: 150°C

Ionisationsmodus: Elektronenionisation (EI) bei 70 eV

Akquisitionsmodus: Selected Ion Monitoring (SIM)
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Quantifizierungsionen (1-Methylimidazolidin-2-thion-PFB): m/z-Werte basierend auf der

Masse des Derivats bestimmen (z.B. Molekülion und charakteristische Fragmente).

Quantifizierungsionen (Interner Standard-PFB): m/z-Werte basierend auf der Masse des

derivatisierten internen Standards bestimmen.

Visualisierungen
Derivatisierungsreaktion
Abbildung 1: Chemische Reaktion der Derivatisierung.
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1. Probenvorbereitung
(500 µL biologische Matrix)

2. Zugabe des internen Standards
(Methimazol-d3)

3. pH-Einstellung
(K₂CO₃-Lösung)

4. Derivatisierung
(+ PFBBr, 60°C für 60 min)

5. Flüssig-Flüssig-Extraktion
(Hexan)

6. Eindampfen
(Stickstoffstrom)

7. Rekonstitution
(Ethylacetat)

8. GC-MS Analyse
(SIM-Modus)

9. Datenanalyse und Quantifizierung
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Abbildung 2: Analytischer Arbeitsablauf.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080569?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Derivatization of 1-Methylimidazolidine-2-thione for
analytical purposes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080569#derivatization-of-1-methylimidazolidine-2-
thione-for-analytical-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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